Cas no 59097-12-0 (Prop-2-en-1-yl 1-methyl-4-sulfanylpiperidine-3-carboxylate)

• Product name: Prop-2-en-1-yl 1-methyl-4-sulfanylpiperidine-3-carboxylate
• CAS No: 59097-12-0
• MF: C₁₀H₁₇NO₂S
• MW: 215.312481641769
• CID: 2833960
• PubChem ID: 71363734

Prop-2-en-1-yl 1-methyl-4-sulfanylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 59097-12-0
• DTXSID40787242
• Prop-2-en-1-yl 1-methyl-4-sulfanylpiperidine-3-carboxylate

• Inchi： InChI=1S/C10H17NO2S/c1-3-6-13-10(12)8-7-11(2)5-4-9(8)14/h3,8-9,14H,1,4-7H2,2H3
• InChI Key： GOJMJALDDRBZSA-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 215.09799996Da
• Monoisotopic Mass: 215.09799996Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30.5Ų